Cas no 69753-56-6 (N-(3-chloro-4-methoxyphenyl)formamide)

• Product Name: N-(3-chloro-4-methoxyphenyl)formamide
• CAS No: 69753-56-6
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 5070977
• Update Time: 2025-08-05

N-(3-chloro-4-methoxyphenyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methoxyphenyl)formamide

• Inchi： 1S/C8H8ClNO2/c1-12-8-3-2-6(10-5-11)4-7(8)9/h2-5H,1H3,(H,10,11)
• InChI Key： ARSFVEZSXDJSEU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC)NC=O

Computed Properties

• Exact Mass: 185.0243562 g/mol
• Monoisotopic Mass: 185.0243562 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3
• Molecular Weight: 185.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-chloro-4-methoxyphenyl)formamide

Introduction to N-(3-chloro-4-methoxyphenyl)formamide (CAS No. 69753-56-6)

N-(3-chloro-4-methoxyphenyl)formamide, identified by its CAS number 69753-56-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents. The unique structural features of N-(3-chloro-4-methoxyphenyl)formamide, particularly the presence of both chloro and methoxy substituents on the aromatic ring, make it a valuable intermediate in various chemical transformations.

The synthesis of N-(3-chloro-4-methoxyphenyl)formamide involves well-established organic reactions, including formylation and substitution reactions on the aromatic ring. The chloro and methoxy groups enhance the reactivity of the benzene ring, allowing for further functionalization. This property is particularly useful in drug discovery, where such intermediates can be modified to produce bioactive molecules with specific pharmacological profiles.

In recent years, N-(3-chloro-4-methoxyphenyl)formamide has been explored in the context of developing new pharmaceuticals. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it could serve as a precursor for drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets, making them attractive candidates for further investigation.

The role of N-(3-chloro-4-methoxyphenyl)formamide in medicinal chemistry extends beyond simple intermediates. Researchers have leveraged its reactivity to develop novel synthetic pathways that could streamline the production of complex molecules. These advancements are crucial in modern drug development, where efficiency and scalability are paramount.

One of the most intriguing aspects of N-(3-chloro-4-methoxyphenyl)formamide is its potential in the field of polymer chemistry. The presence of formamide functionality allows for its incorporation into polymers, leading to materials with enhanced properties. Such polymers could find applications in various industries, including biomedicine and materials science. The ability to modify the polymer backbone with pharmacologically relevant groups opens up new avenues for creating smart materials that can respond to biological stimuli.

The chemical properties of N-(3-chloro-4-methoxyphenyl)formamide also make it a valuable tool in analytical chemistry. Its distinct spectroscopic signatures allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analytical methods are essential for ensuring the purity and consistency of compounds used in pharmaceutical research.

In conclusion, N-(3-chloro-4-methoxyphenyl)formamide (CAS No. 69753-56-6) is a multifaceted compound with significant implications in both synthetic and medicinal chemistry. Its unique structural features and reactivity make it a versatile intermediate for developing new drugs and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow.